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Compound of Interest

Compound Name: Clomethiazole

Cat. No.: B1669219

The following guide provides essential safety and logistical information for the proper disposal
of clomethiazole, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Hazard Identification and Personal Protective Equipment
(PPE)

Before handling clomethiazole for disposal, it is crucial to be aware of its associated hazards.
Clomethiazole is classified as harmful if swallowed and may cause allergic skin reactions and
serious eye damage.[1] It is also recognized as very toxic to aquatic life with long-lasting
effects.[2]

Recommended Personal Protective Equipment (PPE): Always wear appropriate PPE when
handling clomethiazole, including during disposal procedures.

o Eye/Face Protection: Safety goggles with side-shields or a face shield.[1][3]
o Hand Protection: Protective gloves (e.g., nitrile rubber).[1][2]
o Body Protection: Impervious clothing or a lab coat to prevent skin contact.[2][3]

» Respiratory Protection: Use only in areas with adequate ventilation or with a suitable
respirator if dust or aerosols may be generated.[2][4]
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Hazard Classification Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4
[21[4]

. e H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[1]

H318/H319: Causes serious

Serious Eye Damage/Irritation Category 1/2 S
eye damage/irritation.[1][3]

H400: Very toxic to aquatic life.

Acute Aquatic Toxicity Category 1 o]

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects.[2]

Step-by-Step Disposal Procedures

Disposal of clomethiazole must be conducted in accordance with all prevailing country,
federal, state, and local regulations.[1][3] Never discharge clomethiazole into drains or the
environment.[2][4]

Procedure for Unused or Expired Clomethiazole:

o Evaluate Disposal Options: The preferred method for disposing of unwanted
pharmaceuticals is through a licensed waste disposal company or a drug take-back program.
[3][5][6] Contact your institution's Environmental Health & Safety (EHS) office to determine
the designated procedure.

o Containerization: Keep the chemical in its original, suitable, and closed container for disposal
where possible.[4] If repackaging is necessary, use a container that is compatible with the
chemical and properly sealed.

o Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous
Waste" and includes the chemical name (Clomethiazole).

» Storage: Store the waste container in a secure, cool, and well-ventilated area, away from
incompatible materials, pending pickup by a licensed waste disposal service.[3]
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Procedure for Household or Non-Laboratory Settings (if institutional procedures are

unavailable):

While laboratory waste requires professional disposal, if such programs are unavailable, the

FDA provides general guidance for drug disposal:

Do Not Flush: Do not flush clomethiazole down the toilet or drain, as it is harmful to aquatic
life.[2][7] Clomethiazole is not on the FDA's flush list.[8]

Mix with Undesirable Substance: Remove the drug from its original container without
crushing tablets or capsules. Mix it with an unappealing substance like dirt, cat litter, or used
coffee grounds.[5][6][9]

Seal and Dispose: Place the mixture into a sealed container, such as a plastic bag, and
dispose of it in the trash.[5][9]

De-identify Packaging: Scratch out all personal information on the prescription label of the
empty bottle before recycling or discarding it.[9]

Accidental Spill and Contamination Cleanup

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1][2]

Absorption: For liquid spills, absorb the solution with a finely-powdered, liquid-binding
material such as diatomite or universal binders.[1][2] For solid spills, collect the material
without creating dust.[3]

Collection: Carefully collect the absorbed material and any contaminated soil or items into a
suitable, closed, and labeled container for disposal.[4]

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing
with alcohol.[1][2]
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» Disposal: Dispose of all contaminated materials as hazardous chemical waste according to

institutional and local regulations.[1]

Environmental Impact Data

The environmental risk associated with clomethiazole is a primary driver for its stringent

disposal requirements. It is not readily biodegradable and is classified as very toxic to aquatic

organisms.[2][10]

Ecotoxicity Metric Value Organism Reference
Daphnia magna

EC50 39.1 mg/L [10]
(Water Flea)

PEC/PNEC Ratio 49x 104 - [10]

PEC: Predicted
Environmental
Concentration; PNEC:
Predicted No Effect
Concentration. A ratio
below 1 suggests
insignificant
environmental risk
from patient use, but
does not apply to

direct disposal.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of

clomethiazole in a laboratory environment.
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Caption: Workflow for Clomethiazole Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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